6-Methyl-3-{4-methyl-3-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}[1,2,4]triazolo[3,4-a]phthalazine

• Molecular Formula: C23H25N5O2S
• Molecular Weight: 435.5 g/mol
• IUPAC Name: 6-methyl-3-[4-methyl-3-(4-methylpiperidin-1-yl)sulfonylphenyl]-[1,2,4]triazolo[3,4-a]phthalazine
• InChI: InChI=1S/C23H25N5O2S/c1-15-10-12-27(13-11-15)31(29,30)21-14-18(9-8-16(21)2)22-24-25-23-20-7-5-4-6-19(20)17(3)26-28(22)23/h4-9,14-15H,10-13H2,1-3H3
• InChI Key: VUQPHMRCWNBJCU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=C(C=CC(=C2)C3=NN=C4N3N=C(C5=CC=CC=C54)C)C

Description

6-Methyl-3-{4-methyl-3-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}[1,2,4]triazolo[3,4-a]phthalazine is a complex heterocyclic compound. It belongs to the class of triazolo[3,4-a]phthalazines, which are known for their diverse biological activities and potential therapeutic applications. The compound’s structure includes a triazole ring fused with a phthalazine moiety, along with a sulfonyl group and a piperidine ring, making it a unique and versatile molecule in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Methyl-3-{4-methyl-3-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}[1,2,4]triazolo[3,4-a]phthalazine typically involves multi-step reactions. One common approach is the cyclization of appropriate precursors under acidic or basic conditions. The reaction conditions often require specific catalysts and solvents to ensure high yield and purity. For instance, the cyclization of 2-hydrazinyl-6H-1,3,4-thiadiazine with ortho esters can be used to form the triazole ring .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. The process typically includes purification steps such as recrystallization or chromatography to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

6-Methyl-3-{4-methyl-3-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}[1,2,4]triazolo[3,4-a]phthalazine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and specific solvents to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols.

Scientific Research Applications

6-Methyl-3-{4-methyl-3-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}[1,2,4]triazolo[3,4-a]phthalazine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential interactions with various biological targets.

Medicine: Investigated for its potential therapeutic effects, including antimicrobial, anticancer, and anti-inflammatory activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-Methyl-3-{4-methyl-3-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}[1,2,4]triazolo[3,4-a]phthalazine involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The triazole ring is known to interact with metal ions and proteins, influencing their function and stability .

Comparison with Similar Compounds

Similar Compounds

Fluconazole: An antifungal agent with a triazole ring.

Voriconazole: Another antifungal with a similar structure.

Trazodone: An antidepressant containing a triazole moiety.

Uniqueness

What sets 6-Methyl-3-{4-methyl-3-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}[1,2,4]triazolo[3,4-a]phthalazine apart is its unique combination of functional groups, which confer distinct chemical and biological properties. The presence of the sulfonyl group and piperidine ring enhances its solubility and bioavailability, making it a promising candidate for further research and development.